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Compound of Interest

Compound Name: Cholesteryl tridecanoate

Cat. No.: B15601624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl tridecanoate, a cholesterol ester, is a specialized ingredient for cosmetic and

pharmaceutical applications. Its primary function lies in its ability to form liquid crystalline

structures within emulsions. These structures offer enhanced stability, unique textural

properties, and the potential for controlled release of active ingredients. This document

provides detailed application notes and experimental protocols for the formulation of

cholesteryl tridecanoate in cosmetic products.

Application Notes
INCI Name: CHOLESTERYL TRIDECANOATE CAS Number: 25605-87-2 Molecular Formula:

C40H70O2 Molecular Weight: 582.98 g/mol

Key Features and Benefits:

Liquid Crystal Formation: Cholesteryl tridecanoate, often in combination with other

cholesteryl esters, can form thermotropic liquid crystals. In emulsions, these structures

create a lamellar network that mimics the skin's own lipid barrier, enhancing biocompatibility

and skin feel.
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Emulsion Stabilization: The liquid crystalline network effectively stabilizes both oil-in-water

(O/W) and water-in-oil (W/O) emulsions, preventing coalescence of droplets and improving

shelf life.

Enhanced Skin Feel: Formulations containing cholesteryl tridecanoate often exhibit a

luxurious, silky, and non-greasy skin feel. The liquid crystalline structure can also reduce the

tackiness of other ingredients.

Controlled Release: The layered structure of liquid crystals can encapsulate active

ingredients, potentially allowing for their sustained release into the skin.

Moisturization: By reinforcing the skin's natural barrier, liquid crystal emulsions can help

reduce transepidermal water loss (TEWL), leading to improved skin hydration.

Visual Effects: Certain combinations of cholesteryl esters can produce iridescent color

effects that change with temperature, offering unique aesthetic possibilities in decorative

cosmetics.

Applications:

Skin Care: Moisturizers, anti-aging creams, serums, and lotions.

Sun Care: Sunscreen lotions and creams for improved stability and feel.

Color Cosmetics: Foundations, concealers, and lipsticks for a smooth application and unique

visual properties.

Hair Care: Conditioners and hair masks to improve texture and combability.

Solubility and Compatibility:

Cholesteryl tridecanoate is a solid at room temperature and is soluble in a variety of cosmetic

oils and esters. Its solubility increases with temperature. It is compatible with a wide range of

cosmetic ingredients, including other emollients, emulsifiers, thickeners, and active ingredients.

For optimal liquid crystal formation, it is often used in combination with other cholesteryl esters

such as cholesteryl nonanoate, cholesteryl oleyl carbonate, and cholesteryl isostearate.
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Quantitative Data Summary
The following table summarizes key physical and formulation data for cholesteryl
tridecanoate and related cholesteryl esters. Data for cholesteryl tridecanoate is partially

estimated based on the properties of homologous cholesteryl esters due to limited direct

availability in the literature.

Property
Cholesteryl
Tridecanoate
(C13)

Cholesteryl
Laurate (C12)

Cholesteryl
Myristate (C14)

Cholesteryl
Palmitate
(C16)

Molecular Weight

( g/mol )
582.98 570.95 599.01 627.06

Physical Form at

25°C
Solid Solid Solid Solid

Melting Point

(°C) (Crystal to

Liquid

Crystal/Isotropic

Liquid)

~75-85

(estimated)
92.5 84.5 78.0

Liquid Crystal to

Isotropic Liquid

Transition (°C)

~85-95

(estimated)
- 79.5 77.5

Typical

Concentration

Range in

Emulsions (%

w/w)

0.5 - 5.0 0.5 - 5.0 0.5 - 5.0 0.5 - 5.0

Solubility in

Caprylic/Capric

Triglyceride at

75°C

Good Good Good Good
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Note: Transition temperatures for cholesteryl esters can vary depending on the purity of the

material and the analytical method used.

Experimental Protocols
Protocol 1: Formulation of a Liquid Crystal Oil-in-Water
(O/W) Cream
This protocol outlines the preparation of a stable and aesthetically pleasing O/W cream utilizing

cholesteryl tridecanoate for liquid crystal formation.

Materials:

Oil Phase:

Cholesteryl Tridecanoate: 2.0%

Cholesteryl Isostearate: 1.0%

Cetearyl Alcohol: 3.0%

Caprylic/Capric Triglyceride: 10.0%

Emulsifier (e.g., Glyceryl Stearate, PEG-100 Stearate): 4.0%

Water Phase:

Deionized Water: q.s. to 100%

Glycerin: 3.0%

Xanthan Gum: 0.2%

Cool-Down Phase:

Preservative (e.g., Phenoxyethanol, Ethylhexylglycerin): 1.0%

Fragrance: 0.1%
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Equipment:

Beakers

Water bath or heating mantle

Homogenizer (rotor-stator type)

Overhead stirrer with propeller blade

Thermometer

Polarizing microscope (for verification of liquid crystal formation)

Procedure:

Preparation of Phases:

In a beaker, combine all ingredients of the oil phase. Heat to 80-85°C with gentle stirring

until all components are melted and the phase is uniform.

In a separate beaker, combine the deionized water and glycerin of the water phase.

Sprinkle in the xanthan gum while stirring to prevent clumping. Heat the water phase to

80-85°C.

Emulsification:

Slowly add the water phase to the oil phase while homogenizing at a moderate speed

(e.g., 5000-8000 rpm).

Continue homogenization for 3-5 minutes to form a fine emulsion.

Liquid Crystal Formation (Controlled Cooling):

Transfer the emulsion to an overhead stirrer and begin cooling while stirring at a low to

moderate speed.
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The cooling rate is critical for the formation of well-defined liquid crystalline structures. A

slower cooling rate is generally preferred.

Cool-Down Phase:

Once the emulsion has cooled to below 40°C, add the preservative and fragrance.

Continue stirring until the cream is uniform and has reached room temperature.

Verification (Optional):

Place a small sample of the final cream on a microscope slide.

Observe under a polarizing microscope. The presence of Maltese crosses is indicative of

lamellar liquid crystalline structures.

Protocol 2: Stability Testing of the Liquid Crystal
Emulsion
This protocol describes methods to assess the physical stability of the formulated cream.

Methods:

Accelerated Stability Testing (Centrifugation):

Place a sample of the cream in a centrifuge tube.

Centrifuge at 3000 rpm for 30 minutes.

Observe for any signs of phase separation, creaming, or coalescence. A stable emulsion

will show no change.

Thermal Stability Testing (Freeze-Thaw Cycles):

Subject the cream to three to five freeze-thaw cycles. Each cycle consists of:

24 hours at -10°C

24 hours at 25°C
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After the cycles, visually inspect the cream for changes in consistency, color, odor, and for

any signs of phase separation.

Long-Term Stability Testing:

Store samples of the cream at different temperature conditions:

Room temperature (20-25°C)

Elevated temperature (40°C)

Refrigerated (4°C)

Evaluate the samples at regular intervals (e.g., 1, 2, 3, and 6 months) for any changes in

physical properties (viscosity, pH, appearance) and for signs of instability.

Visualizations

Oil Phase Preparation

Water Phase Preparation
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Heat to 80-85°C
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Emulsification
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with homogenization)
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and thickener
Heat to 80-85°C

Controlled Cooling
(Formation of Liquid Crystals)

Add Cool-Down Phase
(Preservatives, Fragrance)

Final Product:
Liquid Crystal Cream

Click to download full resolution via product page

Caption: Workflow for the formulation of a liquid crystal cream.
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Stability Assessment

Evaluation Criteria
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Caption: Logical flow for stability testing of cosmetic emulsions.

To cite this document: BenchChem. [Application Notes and Protocols for Cholesteryl
Tridecanoate in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601624#formulation-of-cholesteryl-tridecanoate-in-
cosmetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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